Cas no 2168625-23-6 (4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol)

• Product Name: 4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol
• CAS No: 2168625-23-6
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 6201984
• PubChem ID: 165534639
• Update Time: 2025-05-23

4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol
• 4-[4-(2-bromoethyl)-1H-pyrazol-1-yl]phenol
• 2168625-23-6
• EN300-1296576

• Inchi： 1S/C11H11BrN2O/c12-6-5-9-7-13-14(8-9)10-1-3-11(15)4-2-10/h1-4,7-8,15H,5-6H2
• InChI Key： GLUCNZKAYLEANE-UHFFFAOYSA-N
• SMILES： BrCCC1C=NN(C2C=CC(=CC=2)O)C=1

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų

Additional information on 4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol

4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol (CAS No. 2168625-23-6): A Comprehensive Overview

4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol is a compound with the CAS registry number 2168625-23-6, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its phenolic group and a pyrazole ring substituted with a bromoethyl group, making it a versatile molecule for various chemical reactions and biological studies.

The synthesis of 4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol involves a series of carefully designed organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most notable aspects of 4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol is its role in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The bromoethyl group attached to the pyrazole ring provides a site for further functionalization, allowing chemists to modify the molecule's properties to enhance its bioavailability and efficacy.

Recent studies have also highlighted the compound's ability to act as a precursor in the synthesis of advanced materials, such as metalloporphyrins and coordination polymers. Its unique electronic structure makes it an ideal candidate for applications in optoelectronics and sensing technologies.

In terms of environmental impact, 4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol has been evaluated for its biodegradability and toxicity profiles. Preliminary results suggest that it exhibits low toxicity to aquatic organisms under standard test conditions, which is promising for its safe use in industrial settings.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. It has been found to degrade slowly under UV light exposure, indicating its potential for long-term applications in outdoor settings.

The latest research on 4-4-(2-bromoethyl)-1H-pyrazol-1-ylphenol also explores its role in catalytic processes. Scientists have discovered that it can serve as an effective ligand in transition metal-catalyzed reactions, enhancing reaction rates and selectivity compared to traditional ligands.

In conclusion, 4-4-(2-bromoethyl)-1H-pyrazol-1-y phenol (CAS No. 2168625 23 6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry and materials science.